Cas no 2168691-20-9 (5-amino-3-methylpentane-1-sulfonyl fluoride)
5-amino-3-methylpentane-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3-methylpentane-1-sulfonyl fluoride
- 2168691-20-9
- EN300-1577119
-
- Inchi: 1S/C6H14FNO2S/c1-6(2-4-8)3-5-11(7,9)10/h6H,2-5,8H2,1H3
- InChI Key: QPHCCEFVUBGMDT-UHFFFAOYSA-N
- SMILES: S(CCC(C)CCN)(=O)(=O)F
Computed Properties
- Exact Mass: 183.07292802g/mol
- Monoisotopic Mass: 183.07292802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 68.5Ų
5-amino-3-methylpentane-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1577119-0.05g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 0.05g |
$1866.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-0.1g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 0.1g |
$1955.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-0.25g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 0.25g |
$2044.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-0.5g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 0.5g |
$2132.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-1.0g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 1g |
$2221.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-2.5g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 2.5g |
$4355.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-5.0g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 5g |
$6441.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-10.0g |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 10g |
$9550.0 | 2023-05-26 | ||
| Enamine | EN300-1577119-50mg |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 50mg |
$1866.0 | 2023-09-24 | ||
| Enamine | EN300-1577119-100mg |
5-amino-3-methylpentane-1-sulfonyl fluoride |
2168691-20-9 | 100mg |
$1955.0 | 2023-09-24 |
5-amino-3-methylpentane-1-sulfonyl fluoride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-amino-3-methylpentane-1-sulfonyl fluoride
Research Brief on 5-amino-3-methylpentane-1-sulfonyl fluoride (CAS: 2168691-20-9): Recent Advances and Applications
5-amino-3-methylpentane-1-sulfonyl fluoride (CAS: 2168691-20-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is gaining attention due to its unique reactivity and potential applications in covalent inhibitor design, proteomics, and drug discovery. Recent studies have highlighted its role as a versatile warhead for targeting active-site nucleophiles in enzymes, particularly serine hydrolases, which are implicated in various disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as an irreversible inhibitor of several cancer-associated proteases. The research team utilized structural optimization of 5-amino-3-methylpentane-1-sulfonyl fluoride to develop selective inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low micromolar range against target enzymes, with excellent selectivity profiles compared to related sulfonyl fluoride compounds.
In proteomics applications, a Nature Chemical Biology publication (2024) described the use of 5-amino-3-methylpentane-1-sulfonyl fluoride as a chemical probe for activity-based protein profiling (ABPP). The compound's balanced reactivity and cell permeability enabled comprehensive mapping of serine hydrolase activities in live cells, providing new insights into enzyme function in disease states. This work has opened new avenues for target identification and validation in complex biological systems.
The synthetic accessibility of 5-amino-3-methylpentane-1-sulfonyl fluoride has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper detailed a scalable, three-step synthesis from commercially available starting materials, achieving overall yields of 65% with excellent purity (>98%). This development addresses previous challenges in large-scale production, making the compound more accessible for both research and potential therapeutic applications.
Safety and toxicity profiling of 5-amino-3-methylpentane-1-sulfonyl fluoride has progressed significantly. Recent in vitro and in vivo studies indicate favorable toxicological profiles at therapeutic concentrations, with no observed off-target effects in comprehensive panel screening. However, researchers note that careful dose optimization remains crucial due to the compound's irreversible binding mechanism.
Looking forward, several pharmaceutical companies have included derivatives of 5-amino-3-methylpentane-1-sulfonyl fluoride in their preclinical pipelines, particularly for oncology and inflammatory indications. The compound's unique combination of reactivity, selectivity, and synthetic tractability positions it as a promising scaffold for the next generation of covalent drugs. Ongoing research is exploring its potential in targeted protein degradation and other emerging therapeutic modalities.
2168691-20-9 (5-amino-3-methylpentane-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)